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Compound of Interest

Compound Name: Mercury(II) chromate

Cat. No.: B081476 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Warning: Mercury(II) chromate is a highly toxic and carcinogenic substance.[1] Its use in

pigment production is largely historical due to significant health and environmental hazards.

These notes are provided for informational, historical, and research purposes only and are not

an endorsement of its use in any consumer or commercial application. Appropriate personal

protective equipment (PPE) and handling protocols must be strictly adhered to when working

with this compound.

Introduction
Mercury(II) chromate (HgCrO₄) is an inorganic compound that has been historically utilized as

a pigment, valued for its vibrant color.[1][2] As a member of the chromate family of pigments,

which are known for their bright colors, it saw limited use in paints and coatings.[1][3] However,

due to the extreme toxicity of both mercury and hexavalent chromium, its application in pigment

production has been discontinued in favor of safer alternatives.[4][5] Current research interest

in mercury(II) chromate is primarily focused on toxicological studies to understand the cellular

mechanisms of mercury and chromate toxicity.[4]

Physicochemical Properties
A summary of the key quantitative data for mercury(II) chromate is presented in the table

below.
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Property Value Reference

Chemical Formula CrHgO₄ [1]

Molecular Weight 316.59 g/mol [4][6]

CAS Number 13444-75-2 [1][7]

Appearance Yellow-orange crystalline solid [1]

Bright red after heating [2]

Density 6.06 g/cm³ [8]

Melting Point Decomposes upon heating [1]

Solubility
Insoluble in water, soluble in

acids
[1][8]

Historical Application in Pigment Production
Historically, mercury compounds have been used as pigments for millennia, with cinnabar

(mercury sulfide) being a notable example for producing red pigments.[9][10][11] Mercury(II)
chromate was used to a lesser extent. A notable industrial application is detailed in a historical

patent where mercury chromate was used in the production of red mercury-containing

cadmium pigments.[12] This process involved calcining a mixture of cadmium lithopone,

mercury chromate, and sodium thiosulfate pentahydrate at high temperatures to produce a

dark red powder.[12]

Experimental Protocol: Synthesis of Mercury(II)
Chromate
The following protocol describes the synthesis of mercury(II) chromate via aqueous

precipitation. This method is common for both laboratory and historical industrial-scale

production due to its high yield and purity.[4]

4.1. Materials and Equipment

Mercury(II) nitrate monohydrate (Hg(NO₃)₂·H₂O)
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Potassium chromate (K₂CrO₄)

Deionized water

Glass beakers

Magnetic stirrer and stir bar

Büchner funnel and filter paper

Vacuum flask

Drying oven

Fume hood

Appropriate PPE (gloves, safety glasses, lab coat)

4.2. Procedure

Solution Preparation:

Prepare a solution of mercury(II) nitrate monohydrate by dissolving a stoichiometric

amount in deionized water in a glass beaker.

In a separate beaker, prepare a solution of potassium chromate by dissolving a

stoichiometric amount in deionized water. A 1:1 molar ratio of the precursor salts is

typically used for optimal yield.[4]

Precipitation:

Place the mercury(II) nitrate solution on a magnetic stirrer in a fume hood.

Slowly add the potassium chromate solution to the mercury(II) nitrate solution while stirring

continuously. The slow addition helps in the formation of an easily filterable precipitate

rather than a colloidal suspension.[4]

A yellow-orange precipitate of mercury(II) chromate will form immediately.
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Filtration and Washing:

Once the precipitation is complete, continue stirring for a short period to ensure a

complete reaction.

Separate the precipitate from the solution by vacuum filtration using a Büchner funnel and

filter paper.

Wash the precipitate with deionized water to remove any soluble impurities.

Drying:

Carefully transfer the filtered precipitate to a watch glass or evaporating dish.

Dry the mercury(II) chromate in a drying oven at a low temperature (e.g., 60-80 °C) until

a constant weight is achieved.

4.3. Safety Precautions

All procedures must be conducted in a well-ventilated fume hood to avoid inhalation of any

dust or aerosols.

Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat,

at all times.

Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water

and seek medical attention.[7]

Mercury(II) chromate is a hazardous waste and must be disposed of according to

institutional and regulatory guidelines.

Diagrams
Caption: Workflow for the synthesis of mercury(II) chromate via aqueous precipitation.

Conclusion
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While mercury(II) chromate possesses pigmentary properties, its extreme toxicity renders it

unsuitable for any modern applications in paints, coatings, or other materials. The information

provided herein is for academic and historical context, highlighting a class of pigments that are

no longer in use due to significant health and environmental risks. Researchers and scientists

are encouraged to explore safer, modern alternatives for pigment development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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